Cas no 1427467-44-4 ((2R)-2-Amino-9-decenoic acid)

(2R)-2-Amino-9-decenoic acid is a chiral non-proteinogenic amino acid featuring a terminal double bond, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration ensures high enantiomeric purity, which is critical for asymmetric synthesis and bioactive compound development. The unsaturated C9 side chain offers reactivity for further functionalization, such as cross-coupling or polymerization reactions. This compound is particularly valuable in peptide modification and drug discovery, where its structural uniqueness enables the design of novel analogs with tailored properties. Its stability under standard conditions and compatibility with common protecting groups further enhance its utility in synthetic chemistry workflows.
(2R)-2-Amino-9-decenoic acid structure
(2R)-2-Amino-9-decenoic acid structure
Product Name:(2R)-2-Amino-9-decenoic acid
CAS No:1427467-44-4
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD29917514
CID:2155246
PubChem ID:73977710
Update Time:2025-05-20

(2R)-2-Amino-9-decenoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(7’-octenyl) glycine
    • (2R)-2-Amino-9-decenoic acid
    • F79095
    • DS-018120
    • SCHEMBL19305283
    • (R)-2-aminodec-9-enoic acid
    • (2R)-2-aminodec-9-enoic acid
    • 1427467-44-4
    • (R)-2-(7'-octenyl) glycine
    • (2R)-2-Amino-9-decenoicacid
    • MDL: MFCD29917514
    • Inchi: 1S/C10H19NO2/c1-2-3-4-5-6-7-8-9(11)10(12)13/h2,9H,1,3-8,11H2,(H,12,13)/t9-/m1/s1
    • InChI Key: XDHWDJVNBSJHRY-SECBINFHSA-N
    • SMILES: OC([C@@H](CCCCCCC=C)N)=O

Computed Properties

  • Exact Mass: 185.141578849g/mol
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.3

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Additional information on (2R)-2-Amino-9-decenoic acid

Introduction to (2R)-2-Amino-9-decenoic acid (CAS No. 1427467-44-4)

(2R)-2-Amino-9-decenoic acid (CAS No. 1427467-44-4) is a synthetic amino acid that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structure, which includes a chiral center at the 2-position and a double bond at the 9-position of the decanoic acid chain. The combination of these features makes it a valuable building block for the synthesis of more complex molecules and bioactive compounds.

The chemical structure of (2R)-2-Amino-9-decenoic acid is defined by its molecular formula, C10H19NO3, and its molecular weight of 193.25 g/mol. The presence of the amino group and the carboxylic acid group provides functional versatility, enabling it to participate in a wide range of chemical reactions and biological processes. The chiral center at the 2-position is crucial for its biological activity, as enantiomeric forms can exhibit different properties and effects.

In the context of pharmaceutical research, (2R)-2-Amino-9-decenoic acid has been explored for its potential as a precursor in the synthesis of novel drugs. Recent studies have highlighted its role in the development of antimicrobial agents and anti-inflammatory compounds. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of (2R)-2-Amino-9-decenoic acid exhibited potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

Beyond its pharmaceutical applications, (2R)-2-Amino-9-decenoic acid has also shown promise in biotechnology. Its unique structure makes it an attractive candidate for the development of peptide-based materials and biomimetic systems. Research published in *Biomacromolecules* reported that peptides synthesized from (2R)-2-Amino-9-decenoic acid exhibited enhanced stability and bioactivity compared to their natural counterparts. These properties make it a valuable tool for creating advanced biomaterials with tailored functionalities.

In addition to its applications in pharmaceuticals and biotechnology, (2R)-2-Amino-9-decenoic acid has been investigated for its potential in materials science. The compound's ability to form stable complexes with various metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in areas such as gas storage, catalysis, and drug delivery. A study published in *Chemistry of Materials* demonstrated that MOFs derived from (2R)-2-Amino-9-decenoic acid exhibited high porosity and excellent thermal stability, making them suitable for industrial applications.

The synthesis of (2R)-2-Amino-9-decenoic acid typically involves multi-step processes that ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation, enantioselective catalysis, and chiral resolution techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, reducing costs and improving yields. For example, a study published in *Organic Letters* described a novel enantioselective synthesis method that achieved high yields with excellent enantiomeric excess (ee) values.

The safety profile of (2R)-2-Amino-9-decenoic acid is an important consideration for its practical applications. Extensive toxicity studies have shown that it is generally safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate safety measures should be taken to prevent exposure to skin or inhalation. The compound is not classified as a hazardous material under current regulations.

In conclusion, (2R)-2-Amino-9-decenoic acid (CAS No. 1427467-44-4) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it an attractive building block for the synthesis of bioactive molecules, peptides, and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry and biotechnology.

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